N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H24ClN3OS2 and its molecular weight is 446.02. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
CCR8 Antagonists and Respiratory Disease Treatment
One area of research focuses on the development of CCR8 antagonists, which are claimed to be useful in treating chemokine-mediated diseases, particularly respiratory diseases such as asthma, chronic obstructive pulmonary disease (COPD), and rhinitis. These compounds, including derivatives of diazaspiro[5.5]undecane, have shown promise in preclinical studies for their therapeutic potential in managing these conditions (Norman, 2007).
Catalyst-Free Synthesis of Nitrogen-Containing Spiro Heterocycles
Another significant contribution to chemical synthesis is the catalyst-free synthesis of nitrogen-containing spiro heterocycles, such as 2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones, through double Michael addition reactions. This method offers a high-yield, short-reaction-time pathway to synthesize structurally complex compounds, which could have implications in the development of new drugs and materials (Aggarwal, Vij, & Khurana, 2014).
Anticancer Activity of Thiazole Derivatives
Research into the anticancer activity of thiazole derivatives, including compounds synthesized from N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, has uncovered potential anticancer agents. These studies aim to identify compounds with selective cytotoxicity against cancer cell lines, contributing to the search for new cancer therapies (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Oxime Derivatives of Heterocyclic Spiro Compounds
The synthesis of oxime derivatives from ketones of heterocyclic spiro compounds, including those with barbituric acid moieties, represents another area of chemical research. These studies provide insights into the chemistry of spiro compounds and contribute to the development of new synthetic methodologies (Rahman, Halim, Ahmed, Akhter, & Romman, 2013).
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24ClN3OS2/c1-15-16(23)8-6-9-17(15)24-19(27)14-29-21-20(18-10-7-13-28-18)25-22(26-21)11-4-2-3-5-12-22/h6-10,13H,2-5,11-12,14H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUDLZDYSRZIEBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC3(CCCCCC3)N=C2C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24ClN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.